5-Fluoro-2-(2-hydroxymethylphenyl)benzoic acid, 95%
Overview
Description
5-Fluoro-2-(2-hydroxymethylphenyl)benzoic acid (5-F-2-HMPBA) is an important organic acid that has been widely studied in the fields of organic chemistry and medicinal chemistry. It is a versatile chemical compound with a wide range of applications, including synthesis, drug design, and biochemical and physiological research.
Scientific Research Applications
5-Fluoro-2-(2-hydroxymethylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including drug design, organic synthesis, and biochemical and physiological research. In drug design, 5-Fluoro-2-(2-hydroxymethylphenyl)benzoic acid, 95% can be used to modify the structure of existing drugs to improve their efficacy and safety. In organic synthesis, it can be used as a building block to create new molecules and compounds. In biochemical and physiological research, it can be used to study the effects of various compounds on biological systems.
Mechanism of Action
The exact mechanism of action of 5-Fluoro-2-(2-hydroxymethylphenyl)benzoic acid, 95% is not fully understood. However, it is believed to interact with cellular proteins and other molecules, which can lead to changes in the structure and function of cells. It may also interact with enzymes, hormones, and other signaling molecules to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Fluoro-2-(2-hydroxymethylphenyl)benzoic acid, 95% are not fully understood. However, it has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been shown to have a protective effect against certain types of cancer. In addition, it has been used to study the effects of various compounds on biological systems.
Advantages and Limitations for Lab Experiments
5-Fluoro-2-(2-hydroxymethylphenyl)benzoic acid, 95% has several advantages for lab experiments. It is relatively easy to obtain and is relatively stable in solution. It is also non-toxic and non-irritating, making it safe to handle in the laboratory. However, it is relatively expensive and can be difficult to purify.
Future Directions
The potential future directions of 5-Fluoro-2-(2-hydroxymethylphenyl)benzoic acid, 95% are numerous. It could be used to develop new drugs or drug delivery systems. It could also be used to study the effects of various compounds on biological systems. In addition, it could be used to modify the structure of existing drugs to improve their efficacy and safety. Finally, it could be used as a building block to create new molecules and compounds.
Synthesis Methods
5-Fluoro-2-(2-hydroxymethylphenyl)benzoic acid, 95% can be synthesized by a variety of methods. One of the most common methods is the reaction of 5-fluorobenzoic acid and 2-hydroxymethylphenol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction is typically carried out at room temperature and is complete in a few hours. The product can then be purified by recrystallization or chromatography.
properties
IUPAC Name |
5-fluoro-2-[2-(hydroxymethyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3/c15-10-5-6-12(13(7-10)14(17)18)11-4-2-1-3-9(11)8-16/h1-7,16H,8H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHIWXAKMJZMTHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CO)C2=C(C=C(C=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70689043 |
Source
|
| Record name | 4-Fluoro-2'-(hydroxymethyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70689043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261980-70-4 |
Source
|
| Record name | 4-Fluoro-2'-(hydroxymethyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70689043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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